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HPLC MS/MS analysis of pencycuron in spinach
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Analytical Method for Pencycuron in Spinach

The following method has been adapted from a study that used HPLC-MS/MS to quantify pencycuron

residues in spinach and soil [1].

Sample Preparation (QUEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method was employed for sample

preparation.

e Homogenization: Pre-cool spinach samples at -20°C for 24 hours, then homogenize with dry ice [1].
e Extraction:
o Weigh 10.0 g of homogenized spinach into a centrifuge tube.
o Add 10 mL of acetonitrile (ACN) and a QUEChERS extraction kit (containing 4.0 g MgSOa, 1.0 g
NacCl, 0.5 g Nazcitrate, and 1.0 g Nascitrate) [1].
o Vortex the mixture, then shake at 200 rpm for 1 hour.
o Perform a sonication step for 15 minutes to improve the extraction efficiency of pencycuron
[1].
o Centrifuge at 3000 g for 10 minutes at 4°C [1].
e Clean-up:
o Transfer 1 mL of the supernatant to a dispersive-SPE (d-SPE) tube (containing 150 mg MgSOa,
25 mg C18, and 25 mg Primary Secondary Amine (PSA)) [1].
o Centrifuge and filter the purified extract through a 0.20 pm syringe filter [1].
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HPLC-MS/MS Instrumental Analysis

The analysis was performed using a Liquid Chromatography-Tandem Mass Spectrometer [1].

e Chromatography:
o Column: Not specified in the provided source, but a C18 column is typical for such analyses.
o Mobile Phase: Acetonitrile and water, both containing 0.1% formic acid, are commonly used for
good chromatographic separation and ionization [2].
o Flow Rate & Injection Volume: Standard values for HPLC-MS/MS are 0.2 mL/min and 2-5 pL,
respectively [2].
¢ Mass Spectrometry:
o lonization Mode: Electrospray lonization (ESI) in positive mode ([M+NHa]* adduct reported)
[1].
o Detection: Multiple Reaction Monitoring (MRM) mode.

Method Validation

The analytical method was validated according to standard guidelines, with results meeting acceptance

criteria [1].

e Linearity: The matrix-matched calibration curves showed excellent linearity (R2 > 0.999) in the range
of 0.002—-0.100 mg/L for spinach [1].

¢ Limit of Quantification (LOQ): 0.002 mg/kg for spinach [1].

¢ Recovery and Precision: Recoveries for pencycuron in spinach were 94.0-96.9% at fortification
levels of 0.01 and 0.1 mg/kg, with coefficients of variation (CV) within an acceptable range [1].

Pencycuron Residue Data in Spinach and Soill

The table below summarizes key findings from the study on residue dissipation and bioconcentration [1].

Parameter Greenhouse Soil Spinach (48 DAT) Spinach (55 DAT)
Application Dose (Recommended) 0.1 kg a.i./Z1000 m2  0.006 mg/kg 0.003 mg/kg
Application Dose (Double) 0.2 kg a.i./Z1000 m2  0.025 mg/kg 0.008 mg/kg

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://applbiolchem.springeropen.com/articles/10.1186/s13765-025-01040-7
https://pmc.ncbi.nlm.nih.gov/articles/PMC11639895/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11639895/
https://applbiolchem.springeropen.com/articles/10.1186/s13765-025-01040-7
https://applbiolchem.springeropen.com/articles/10.1186/s13765-025-01040-7
https://applbiolchem.springeropen.com/articles/10.1186/s13765-025-01040-7
https://applbiolchem.springeropen.com/articles/10.1186/s13765-025-01040-7
https://www.smolecule.com/products/s538948?utm_src=pdf-body
https://applbiolchem.springeropen.com/articles/10.1186/s13765-025-01040-7
https://www.smolecule.com/products/s538948?utm_src=pdf-body
https://applbiolchem.springeropen.com/articles/10.1186/s13765-025-01040-7
https://www.smolecule.com/products/s538948?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

Parameter Greenhouse Soil Spinach (48 DAT) Spinach (55 DAT)
DTso (Half-life) 50 - 54 days - -
Bioconcentration Factor (BCF) - 0.003 - 0.008 0.001 - 0.002

DAT: Days After Treatment; a.i.: active ingredient; DTso: Time for 50% dissipation.

Experimental Workflow and Residue Dynamics

The following diagrams, created using Graphviz, outline the experimental workflow and the logical

relationship of residue dynamics.
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Spinach Analysis Workflow
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This workflow summarizes the key sample preparation and analysis steps. The QuEChERS extraction

includes a sonication step to improve pencycuron recovery [1].

Pencycuron Residue Dynamics

Gpplication to Soil]

Crop Growth Dilution
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This diagram illustrates the fate of pencycuron after application. Residues in spinach decrease over time

due to both pesticide dissipation in soil and dilution from crop growth [1].

Key Considerations for Analysis

o Matrix Effects: The use of matrix-matched calibration standards is crucial for accurate
guantification, as it compensates for signal suppression or enhancement caused by the spinach
matrix [1].

e Crop Growth Dilution: The study identified that the growth of the spinach plant itself (a 1.5-1.8 times
increase in fresh weight over 7 days) is a major factor leading to lower residue concentrations at later
harvest dates. This should be considered when modeling residue behavior [1].

¢ Regulatory Context: Pencycuron can break down to form aniline, a compound of toxicological
concern [3]. Be aware that future regulatory methods may require monitoring for this metabolite.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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